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Compound of Interest

Compound Name: Boc-Trp(Mts)-OH

Cat. No.: B12950287

Get Quote

Core Directive & Introduction
This guide provides a rigorous analytical framework for Boc-Trp(Mts)-OH (N-alpha-t-

Butyloxycarbonyl-N-indole-mesitylenesulfonyl-L-tryptophan). In solid-phase peptide synthesis

(SPPS), Tryptophan is notoriously susceptible to alkylation and oxidation during the acidic

cleavage steps. The Mesitylenesulfonyl (Mts) group is a critical side-chain protector employed

to suppress these side reactions.

Unlike the standard Boc group which is acid-labile (removed by TFA), the Mts group is acid-

stable under moderate conditions (TFA) but cleavable under strong acidic conditions (HF,

TFMSA). This orthogonality allows Boc-Trp(Mts)-OH to be used in Boc-chemistry SPPS,

where the N-alpha Boc group is removed repeatedly by TFA while the indole remains protected

until the final HF cleavage.

This document outlines the specific analytical protocols required to validate the identity, purity,

and chiral integrity of this compound, ensuring it meets the stringent requirements of GMP

peptide manufacturing.
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Boc-Trp(Mts)-OH is frequently supplied as a Dicyclohexylamine (DCHA) salt to enhance

crystallinity and stability. The free acid form is less stable and often an amorphous solid. The

data below primarily reflects the stable DCHA salt form, which is the industry standard for

starting materials.

Table 1: Chemical Specification Summary
Property Specification Notes

Compound Name Boc-Trp(Mts)-OH · DCHA DCHA Salt form

CAS Number 92916-48-8 Specific to DCHA salt

Molecular Formula Free Acid:

Molecular Weight 667.90 g/mol Free Acid: ~486.58 g/mol

Appearance
White to off-white crystalline

powder
Yellowing indicates oxidation

Melting Point 174 – 178 °C
Sharp melting range indicates

high purity

Solubility Soluble in DMF, DMSO, MeOH Sparingly soluble in water

Chiral Purity L-isomer
Critical to prevent

epimerization

Analytical Strategy & Protocols
High-Performance Liquid Chromatography (HPLC)
Objective: Quantify purity and detect key impurities (Free Trp, Boc-Trp-OH, Mts-sulfonic acid).

Rationale: A C18 Reverse-Phase method is standard. The hydrophobicity of the Mts group

significantly increases retention time compared to unprotected Tryptophan.

Protocol A: HPLC Purity Analysis
Column: C18 (e.g., Agilent Zorbax Eclipse Plus),
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,

or

.

Mobile Phase A: 0.1% TFA in Water (Milli-Q grade).

Mobile Phase B: 0.1% TFA in Acetonitrile (HPLC grade).

Flow Rate: 1.0 mL/min.

Temperature: 25 °C.

Detection: UV at 220 nm (amide bond) and 280 nm (indole/Mts aromatic absorption).

Gradient Profile:

Time (min) % Mobile Phase B

0.0 5%

20.0 95%

25.0 95%

25.1 5%

30.0 5% (Re-equilibration)

Acceptance Criteria:

Main Peak Purity:

[1][2]

Single Impurity:

System Suitability: Resolution (

) between main peak and nearest impurity
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.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: Confirm chemical structure and presence of the Mts protecting group.

Rationale: The Mts group has a distinct signature in

-NMR. The disappearance of the broad indole NH singlet (usually ~10.8 ppm in DMSO) and
the appearance of mesitylene methyl signals confirm protection.

Key Assignment Markers (Solvent: DMSO-

)

Moiety

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

Indole NH Absent - -
Replaced by Mts

group

Mts Ar-H ~6.9 - 7.1 Singlet (s) 2H
Aromatic protons

on Mts ring

Mts o-CH3 ~2.5 - 2.6 Singlet (s) 6H
Ortho-methyls of

Mesitylene

Mts p-CH3 ~2.2 - 2.3 Singlet (s) 3H
Para-methyl of

Mesitylene

Boc t-Bu ~1.3 - 1.4 Singlet (s) 9H Boc methyls

Trp Beta-H ~2.9 - 3.2 Multiplet 2H
Side chain

methylene

Protocol Note: If analyzing the DCHA salt, expect broad multiplets for the cyclohexyl protons in

the 1.0–2.0 ppm range and a broad ammonium signal.

Mass Spectrometry (ESI-MS)
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Objective: Confirm Molecular Weight.

Method: Electrospray Ionization (ESI) in Positive Mode.

Expected Signals:

Free Acid:

;

.

Fragment: Loss of Boc group (

) is common in source fragmentation.

DCHA Salt: The DCHA counterion (

) will appear at

.

Visualization of Chemical Logic
The following diagrams illustrate the protection strategy and the Quality Control workflow.

Diagram 1: Protection Strategy & Stability
This diagram details why Mts is used: it survives TFA (Boc removal) but cleaves with HF.

Stability Logic

L-Tryptophan
(Unprotected)

Boc-Trp(Mts)-OH
(Fully Protected)

1. Boc-ON
2. Mts-Cl (Base) Peptide Chain

Elongation (SPPS)

TFA Treatment
(Removes Boc, Mts Stays) Final Peptide

(Deprotected)

HF or TFMSA
(Removes Mts & Resin)

Mts prevents Indole alkylation
during TFA steps.

Click to download full resolution via product page
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Caption: The Mts group provides orthogonal stability, resisting TFA deprotection cycles while

protecting the indole ring until final HF cleavage.

Diagram 2: Quality Control Workflow
A self-validating decision tree for releasing the material.
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Sample Receipt
Boc-Trp(Mts)-OH
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(White Powder?)
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Fail (Yellow)

Identity Confirmation

Clear Soln

1H-NMR
(Check Mts Methyls)

ESI-MS
(Mass Confirmation)

Purity Assessment

Matches StructMatches MW

RP-HPLC
(>98% Purity)

Chiral HPLC
(<0.5% D-Isomer)

Release Decision

Pass Fail (<98%)Pass

Click to download full resolution via product page

Caption: Step-by-step QC workflow ensuring identity, purity, and chiral integrity before release.
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Storage and Stability Protocol
Storage Condition: Store at +2°C to +8°C (Refrigerated). For long-term storage (>6 months),

-20°C is recommended.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible. The indole ring, even

protected, can be sensitive to light and oxygen over extended periods.

Hygroscopicity: The DCHA salt is generally non-hygroscopic, but the container must be

tightly sealed. Allow the bottle to reach room temperature before opening to prevent

condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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